2,2,3,3,4,4,5,5-octafluoropentanoyl Bromide

• IUPAC Name: 2,2,3,3,4,4,5,5-octafluoropentanoyl bromide
• InChI: InChI=1S/C5HBrF8O/c6-1(15)3(9,10)5(13,14)4(11,12)2(7)8/h2H
• InChI Key: HCDUVTZKWYZNJA-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(=O)Br)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C5HBrF8O
• DSSTOX Substance ID: DTXSID40379727
• Molecular Weight: 308.95 g/mol
• CAS RN: 376-69-2

Description

2,2,3,3,4,4,5,5-Octafluoropentanoyl Bromide (2,2,3,3,4,4,5,5-OFPB) is an organofluorine compound with a wide range of applications in both industrial and scientific research. It is a colorless, odorless liquid with a boiling point of 77.1°C and a melting point of -23°C. 2,2,3,3,4,4,5,5-OFPB is a derivative of pentanoyl bromide and is commonly used as a reagent for the synthesis of various compounds.

Scientific Research Applications

2,2,3,3,4,4,5,5-OFPB is used in a variety of scientific research applications. It is used as a reagent for the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and dyes. It is also used as a catalyst in the synthesis of polymers, and as a reagent for the synthesis of fluorinated compounds. Additionally, 2,2,3,3,4,4,5,5-OFPB is used as a reagent in the synthesis of fluorinated polymers and as a reactant in the synthesis of fluorinated organometallic compounds.

Mechanism of Action

2,2,3,3,4,4,5,5-OFPB acts as a catalyst in the synthesis of various compounds. It reacts with the reactants to form a complex which then undergoes a series of reactions to form the desired product. The mechanism of action of 2,2,3,3,4,4,5,5-OFPB is not well understood, but it is believed to involve the formation of a cyclic intermediate which then undergoes a series of reactions to form the desired product.
Biochemical and Physiological Effects
2,2,3,3,4,4,5,5-OFPB is not known to have any adverse biochemical or physiological effects. It is not known to be toxic, and it does not have any mutagenic or carcinogenic properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 2,2,3,3,4,4,5,5-OFPB in laboratory experiments is that it is a relatively inexpensive reagent. It is also relatively stable and can be stored for long periods of time without significant degradation. The main limitation of using 2,2,3,3,4,4,5,5-OFPB is that it is a relatively reactive compound and can react with other compounds in the reaction mixture, leading to unwanted side reactions.

Future Directions

The future of 2,2,3,3,4,4,5,5-OFPB is promising. There are many potential applications for this compound in various fields, including the synthesis of pharmaceuticals, pesticides, and dyes. Additionally, research is ongoing to develop new and improved methods for synthesizing 2,2,3,3,4,4,5,5-OFPB and its derivatives. Other potential future directions for 2,2,3,3,4,4,5,5-OFPB include the development of new catalysts for the synthesis of fluorinated compounds, the development of new methods for the synthesis of fluorinated polymers, and the development of new methods for the synthesis of fluorinated organometallic compounds.

Synthesis Methods

2,2,3,3,4,4,5,5-OFPB can be synthesized from pentanoyl bromide using a two-step process. In the first step, pentanoyl bromide is reacted with fluorine gas to produce 2,2,3,3,4,4,5,5-tetrafluoropentanoyl bromide (2,2,3,3,4,4,5,5-TFPB). In the second step, 2,2,3,3,4,4,5,5-TFPB is reacted with aqueous sodium bromide to produce 2,2,3,3,4,4,5,5-OFPB.